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Compound of Interest

Compound Name: 1,3,5-Heptatriene

Cat. No.: B106202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the experimental data available for 1,3,5-
heptatriene, a conjugated polyene of interest in various chemical applications. Due to the

limited availability of direct comparative studies, this document contrasts the properties of

1,3,5-heptatriene with the well-characterized 1,3,5-hexatriene, highlighting the influence of the

additional methyl group on its photochemical behavior.

Data Presentation: A Comparative Analysis
The following tables summarize the key physical, spectroscopic, and photochemical properties

of (E,E)-1,3,5-heptatriene and (E)-1,3,5-hexatriene. This comparative data is essential for

researchers designing experiments or considering these molecules as building blocks in

synthesis.

Table 1: Physical and Spectroscopic Properties
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Property
(E,E)-1,3,5-
Heptatriene

(E)-1,3,5-Hexatriene Key Differences

Molecular Formula C7H10[1] C6H8
Addition of a CH2

group

Molecular Weight 94.15 g/mol [1] 80.13 g/mol
Higher molecular

weight

CAS Number 17679-93-5[1] 2235-12-3 Unique identifiers

Boiling Point
113.5 °C at 760

mmHg
80-80.5 °C[2]

Higher boiling point

due to increased

mass

UV-Vis λmax
Not explicitly found in

searches
258 nm[3]

Expected to be slightly

red-shifted

Table 2: Photochemical Reaction Data

Parameter
(E,E)-1,3,5-
Heptatriene

(E)-1,3,5-Hexatriene
Comparison
Insights

Primary

Photochemical

Reaction

Electrocyclization Electrocyclization
Both undergo 6π

electrocyclization

Quantum Yield (Φ)
Data not available in

searches

Φ (ring opening of

1,3-cyclohexadiene to

(Z)-1,3,5-hexatriene)

= 0.41

The methyl group in

1,3,5-heptatriene may

influence the quantum

yield of its

photochemical

reactions due to steric

and electronic effects.

[4]

Photochemical

Products

Methyl-substituted

1,3-cyclohexadiene
1,3-Cyclohexadiene

The product of

electrocyclization is a

substituted

cyclohexadiene.[4]
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Experimental Protocols
Detailed experimental protocols are crucial for the reproducibility of scientific findings. Below

are representative protocols for the synthesis of a precursor and a general procedure for a

photochemical reaction involving a polyene like 1,3,5-heptatriene.

Synthesis of 1,3,5-Hexatriene (A Precursor and
Comparative Compound)
This protocol is adapted from a known procedure for the synthesis of 1,3,5-hexatriene and can

serve as a basis for understanding the synthesis of similar polyenes.

Materials:

1,5-Hexadien-3-ol

Phosphorus tribromide

48% Hydrobromic acid

Dimethylbenzylamine

Anhydrous sodium sulfate

Ice-water bath

Mechanical stirrer, thermometer, and dropping funnel

Distillation apparatus

Procedure:

In a 500-mL three-necked, round-bottomed flask equipped with a mechanical stirrer, a

thermometer, and a graduated dropping funnel, place 114 g (0.42 mole) of phosphorus

tribromide and 2 drops of 48% hydrobromic acid.[2]

While stirring and maintaining the temperature at 10–15°C with an ice-water bath, add 98 g

(1.00 mole) of 1,5-hexadien-3-ol over 1.5 to 1.75 hours.[2]
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Continue stirring at 10–15°C for 40 minutes and then let the mixture stand at room

temperature overnight.[2]

The resulting hexatriene and dimethylbenzylamine are then distilled with water.[2]

The upper layer of the distillate is separated, cooled, washed with cold 2N hydrochloric acid

and water, and dried over anhydrous sodium sulfate.[2]

The final product is obtained by distillation.[2]

General Protocol for Photochemical Isomerization of a
Polyene
This representative protocol outlines the steps for a typical photochemical isomerization

experiment.

Materials and Equipment:

1,3,5-Heptatriene

An appropriate solvent (e.g., n-hexane)

Photochemical reactor with a suitable lamp (e.g., medium-pressure mercury lamp)

Quartz immersion well

Gas source for purging (e.g., argon or nitrogen)

Stirring plate and stir bar

Analytical equipment for product analysis (e.g., GC-MS, NMR)

Procedure:

Prepare a dilute solution of 1,3,5-heptatriene in the chosen solvent (e.g., 10-3 M) to

minimize side reactions like photodimerization.

Transfer the solution to the photochemical reaction vessel.
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Purge the solution with an inert gas (argon or nitrogen) for at least 30 minutes to remove

dissolved oxygen, which can quench the excited state.

Place the reaction vessel in the photochemical reactor and begin stirring.

Turn on the cooling system for the lamp and the reaction vessel to maintain a constant

temperature.

Ignite the lamp and irradiate the solution for a predetermined amount of time.

Periodically, take aliquots of the reaction mixture for analysis to monitor the progress of the

reaction.

After the reaction is complete, turn off the lamp and cooling system.

Analyze the final product mixture to determine the composition and calculate the quantum

yield of the reaction.

Visualizations: Pathways and Workflows
The following diagrams, generated using the DOT language, illustrate the key photochemical

reaction of 1,3,5-heptatriene and a general workflow for its experimental investigation.
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Photochemical 6π Electrocyclization of (3E,5E)-1,3,5-Heptatriene

hν (light)
disrotatory

(3E,5E)-1,3,5-Heptatriene

5-methyl-1,3-cyclohexadiene

Click to download full resolution via product page

Caption: Photochemical electrocyclization of 1,3,5-heptatriene.
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General Experimental Workflow for Photochemical Analysis

Prepare dilute solution of
1,3,5-heptatriene

Purge with inert gas
(e.g., Argon)

Irradiate in
photochemical reactor

Monitor reaction progress
(e.g., GC, UV-Vis)

continue irradiation

Product analysis
(NMR, GC-MS)

reaction complete

Determine quantum yield

Click to download full resolution via product page

Caption: Workflow for a typical photochemical experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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